Cas no 28490-57-5 (Benzene,1-fluoro-3-(methoxymethyl)-)

• Product Name: Benzene,1-fluoro-3-(methoxymethyl)-
• CAS No: 28490-57-5
• MF: C₈H₉FO
• MW: 140.154865980148
• MDL: MFCD04116346
• CID: 239718
• PubChem ID: 14813787
• Update Time: 2025-06-07

Benzene,1-fluoro-3-(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-fluoro-3-(methoxymethyl)-
• 1-FLUORO-3-(METHOXYMETHYL)BENZENE
• 3-fluorobenzyl methyl ether
• m-Fluor-benzylmethylether
• 3-Fluorobenzyl alcohol, methyl ether
• IKQWQCVOJKYAIG-UHFFFAOYSA-N
• MFCD04116346
• Benzene, 1-fluoro-3-(methoxymethyl)-
• AKOS025149591
• DTXSID90564323
• 28490-57-5
• SCHEMBL4797686
• SCHEMBL12139507

• MDL： MFCD04116346
• Inchi： 1S/C8H9FO/c1-10-6-7-3-2-4-8(9)5-7/h2-5H,6H2,1H3
• InChI Key： IKQWQCVOJKYAIG-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)COC

Computed Properties

• Exact Mass: 140.06400
• Monoisotopic Mass: 140.063743068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23000
• LogP: 1.97210

Benzene,1-fluoro-3-(methoxymethyl)- Security Information

• Hazardous Material transportation number：UN 1993
• Hazard Category Code： 10
• Safety Instruction： S16
• Risk Phrases：R10

Additional information on Benzene,1-fluoro-3-(methoxymethyl)-

Chemical Profile of Benzene, 1-fluoro-3-(methoxymethyl) (CAS No. 28490-57-5)

Benzene, 1-fluoro-3-(methoxymethyl) (CAS No. 28490-57-5) is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural and electronic properties. This compound serves as a versatile intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The molecular structure of Benzene, 1-fluoro-3-(methoxymethyl) features a benzene ring substituted with a fluorine atom at the 1-position and a methoxymethyl group at the 3-position. The presence of these functional groups imparts distinct chemical reactivity, making it a valuable building block for further derivatization. The fluorine atom, known for its electron-withdrawing inductive effect, can modulate the electronic properties of the aromatic ring, while the methoxymethyl group introduces both hydrophobicity and potential sites for further chemical modifications.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles compared to their non-fluorinated counterparts. Benzene, 1-fluoro-3-(methoxymethyl) exemplifies this trend, as it has been utilized in the synthesis of several promising drug candidates. For instance, its derivatives have shown potential in the development of kinase inhibitors, which are crucial in treating various types of cancer and inflammatory diseases.

One of the most compelling applications of Benzene, 1-fluoro-3-(methoxymethyl) is in the field of medicinal chemistry, where it serves as a key intermediate in the synthesis of small-molecule inhibitors. A notable example is its use in the development of tyrosine kinase inhibitors (TKIs), which target specific enzymes involved in cancer cell proliferation. The fluorine atom in this compound enhances binding affinity to biological targets by improving lipophilicity and reducing metabolic degradation. This has led to the discovery of several potent and selective inhibitors that are currently undergoing preclinical and clinical evaluations.

Moreover, Benzene, 1-fluoro-3-(methoxymethyl) has found utility in agrochemical research as well. Its structural features make it an excellent precursor for synthesizing novel pesticides and herbicides. These compounds often exhibit improved efficacy and environmental compatibility compared to traditional agrochemicals. The methoxymethyl group provides a site for further functionalization, allowing chemists to tailor the properties of these agrochemicals for specific applications.

The synthesis of Benzene, 1-fluoro-3-(methoxymethyl) typically involves multi-step organic reactions starting from commercially available benzene derivatives. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, are commonly employed to achieve high yields and purity. These synthetic routes highlight the compound's importance as a synthetic intermediate in modern organic chemistry.

Recent advancements in computational chemistry have further enhanced the understanding of Benzene, 1-fluoro-3-(methoxymethyl)'s reactivity and applications. Molecular modeling studies have revealed insights into its interactions with biological targets, providing valuable guidance for drug design and optimization. These computational approaches complement traditional experimental methods, offering a more comprehensive view of the compound's potential uses.

In conclusion, Benzene, 1-fluoro-3-(methoxymethyl) (CAS No. 28490-57-5) is a multifaceted compound with significant implications in pharmaceutical and agrochemical research. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules with enhanced pharmacological properties. As research continues to uncover new applications for fluorinated aromatic compounds, Benzene, 1-fluoro-3-(methoxymethyl) is poised to play an increasingly important role in the development of next-generation therapeutic agents.